2-methyl-N1-(1-methylethyl)-1,2-Propanediamine dihydrochloride

• IUPAC Name: 2-methyl-1-N-propan-2-ylpropane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C7H18N2.2ClH/c1-6(2)9-5-7(3,4)8;;/h6,9H,5,8H2,1-4H3;2*1H
• InChI Key: KLXHVSBRPVGTDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(C)(C)N.Cl.Cl
• Molecular Formula: C7H20Cl2N2
• Molecular Weight: 203.15 g/mol

Description

2-methyl-N1-(1-methylethyl)-1,2-Propanediamine dihydrochloride, also known as methyldiisopropylamine or diisopropylmethylamine, is a compound with the molecular formula C7H17N. It is a derivative of propanamine, which is an organic compound that consists of a propyl group attached to an amine functional group.

Molecular Structure Analysis

The molecular structure of 2-methyl-N1-(1-methylethyl)-1,2-Propanediamine dihydrochloride consists of a central nitrogen atom bonded to three carbon atoms, forming a propyl group. The nitrogen atom is also bonded to a hydrogen atom. The compound has a molar mass of 115.22 g/mol.

Physical And Chemical Properties Analysis

The compound has several physical and chemical properties that have been critically evaluated. These include its normal boiling temperature, critical temperature and pressure, boiling temperature as a function of pressure, phase boundary pressure as a function of temperature, critical density, density as a function of temperature, enthalpy of vaporization or sublimation as a function of temperature, heat capacity at saturation pressure and constant pressure as a function of temperature, enthalpy as a function of temperature, entropy as a function of temperature and pressure, viscosity as a function of temperature and pressure, thermal conductivity as a function of temperature and pressure, and enthalpy of formation.

Scientific Research Applications

• Synthesis of Aminoalkylguanidine Derivatives : The hydrochlorides of derivatives of 2-methyl-1,2-propanediamine have been used in the synthesis of aminoalkylguanidine derivatives. These compounds have been studied for their potential in various chemical reactions and structural analyses (Tsuji, Momona, & Ueda, 1967).

• Formation of Mixed-diamine Palladium(II) Complexes : This compound has been used in the preparation and optical resolution of mixed-diamine Palladium(II) complexes. Such complexes are significant in studies related to circular dichroism and can have applications in stereochemical investigations (Nakayama, Komorita, & Shimura, 1981).

• Reaction with Tetrachloronitrobenzene : Studies have shown that 2-methyl-1,2-propanediamine reacts with 2,3,5,6-tetrachloronitrobenzene under high pressure to form cyclization products. This kind of reaction is important in the synthesis of novel organic compounds and for understanding the behavior of diamines in chemical reactions (Ibata, Zou, & Demura, 1995).

• CO2 Adsorbent Preparation : Research has been conducted on synthesizing derivatives of 1,3-propanediamine, such as N1-(3-(trimethoxysilyl)propyl)-1,3-propanediamine, for use in CO2 adsorption. These studies are crucial for environmental applications, particularly in carbon capture technologies (Sim, Pacia, & Ko, 2020).

• Magnetic Properties of Copper and Nickel Complexes : The compound has been used in the synthesis and characterization of copper(II) and nickel(II) complexes. These studies provide insights into the magnetic properties of such complexes, which are important in materials science and coordination chemistry (Bhowmik et al., 2014).

Mechanism of Action

Target of Action

This compound is a secondary fatty amine with three carbon atoms and one nitrogen atom . It can react with acids to form the corresponding salts .

Mode of Action

It is known that it can be used as a surfactant, antioxidant, and intermediate for catalysts . It can also be used in organic synthesis reactions as a catalyst and reducing agent for hydrogenation reactions .

Pharmacokinetics

It is known that the compound has optimal solubility in water , which could influence its bioavailability.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . For instance, its solubility in water could affect its distribution and availability in aqueous environments . Additionally, during storage and handling, it should be kept away from harmful substances such as oxidizing agents and strong acids .